Cas no 126495-44-1 (1-(2-bromophenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-bromophenyl)-2-methylpropan-2-ol
• CAS No: 126495-44-1
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD12153130
• CID: 4524576
• PubChem ID: 11009731
• Update Time: 2025-04-24

1-(2-bromophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-2-methylpropan-2-ol
• 2-Bromo-
• Benzeneethanol, 2-bromo-alpha,alpha-dimethyl-
• DB-215460
• AS-76992
• BFA49544
• Z513707712
• SCHEMBL2401345
• 1-(2-bromophenyl)-2-methyl-propan-2-ol
• A,
• AKOS010014237
• UXQJCRYQCNOUMH-UHFFFAOYSA-N
• D76801
• CS-0108472
• 2-Bromo-alpha,alpha-dimethylbenzeneethanol
• inverted exclamation mark,
• Benzeneethanol, 2-bromo-a,a-dimethyl-
• EN300-197675
• 126495-44-1
• A1-47212
• A-dimethylbenzeneethanol
• inverted exclamation mark-DIMETHYLBENZENEETHANOL
• EOS-60793
• 2-Bromo-α,α-dimethylbenzeneethanol
• Benzeneethanol, 2-bromo-α,α-dimethyl-

• MDL： MFCD12153130
• Inchi： 1S/C10H13BrO/c1-10(2,12)7-8-5-3-4-6-9(8)11/h3-6,12H,7H2,1-2H3
• InChI Key： UXQJCRYQCNOUMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C)(C)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų